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Compound of Interest

Compound Name: 2-Bromo-5-isopropylthiazole

Cat. No.: B1440229 Get Quote

An In-depth Technical Guide to 2-Bromo-5-isopropylthiazole: Sourcing, Synthesis, and

Application

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and drug development professionals on the procurement, handling, and application of 2-
Bromo-5-isopropylthiazole (CAS No. 1159817-16-9). As a key heterocyclic building block, the

strategic use of this intermediate can significantly impact the timeline and success of a drug

discovery campaign. This document provides not only procedural details but also the

underlying scientific rationale to empower researchers in their synthetic endeavors.

The Strategic Importance of 2-Bromo-5-
isopropylthiazole in Medicinal Chemistry
The thiazole ring is a privileged scaffold in drug discovery, appearing in numerous FDA-

approved therapeutic agents. Its ability to act as a bioisostere for other aromatic systems,

engage in hydrogen bonding, and serve as a rigid core for orienting pharmacophoric groups

makes it a highly valuable motif. 2-Bromo-5-isopropylthiazole emerges as a particularly

useful intermediate for several reasons:

Orthogonal Reactivity: The bromine atom at the C2 position provides a reactive handle for

facile functionalization, primarily through palladium-catalyzed cross-coupling reactions (e.g.,
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Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the strategic introduction of diverse

substituents.

Lipophilic Control: The isopropyl group at the C5 position contributes to the molecule's

lipophilicity. In drug design, modulating lipophilicity is critical for optimizing a compound's

ADME (Absorption, Distribution, Metabolism, and Excretion) properties, such as cell

permeability and metabolic stability.

Vectorial Elaboration: The distinct substitution pattern allows for controlled, stepwise

elaboration of the molecular scaffold, enabling a systematic exploration of the chemical

space around the thiazole core to fine-tune pharmacological activity and selectivity.[1]

The application of similar substituted thiazoles in the development of kinase inhibitors,

antimicrobial, and antitubercular agents underscores the potential of derivatives synthesized

from this specific building block.[1][2][3]

Core Scaffold: 2-Bromo-5-isopropylthiazole
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Caption: Logical relationship of 2-Bromo-5-isopropylthiazole's features.
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Commercial Availability and Supplier Vetting
2-Bromo-5-isopropylthiazole is readily available from a range of commercial chemical

suppliers. However, purity, batch-to-batch consistency, and documentation can vary

significantly. For research and development, particularly in a regulated environment, rigorous

supplier selection is paramount.

Table 1: Representative Commercial Suppliers
Supplier CAS Number Typical Purity Notes

AstaTech (Chengdu)

Pharma. Co., Ltd.
1159817-16-9 97% (HPLC/GC)

Offers various

quantities from grams

to kilograms.[4]

Bide Pharmatech Ltd. 1159817-16-9 >98%

Known for a wide

catalog of building

blocks.[5]

AK Scientific, Inc. 1159817-16-9 Not specified

Provides smaller,

research-focused

quantities.[6]

Zouping Mingxing

Chemical Co.,Ltd.
1159817-16-9 Not specified

A China-based

manufacturer.[5]

Thoreauchem 1159817-16-9 97%

Lists key

physicochemical

properties.[7]

Career Henan

Chemical Co.
1159817-16-9 99%

Offers bulk quantities

up to 100KG.[8]

Disclaimer: This list is not exhaustive and does not constitute an endorsement. Researchers

should perform their own due diligence.

Best Practices for Procurement & Quality Control
Request a Certificate of Analysis (CoA): Always request a batch-specific CoA before

purchase. This document is the primary source of quality information.
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Verify Identity and Purity: The CoA should confirm the identity via ¹H NMR and/or Mass

Spectrometry. Purity is typically assessed by HPLC or GC, and the chromatogram should be

reviewed for significant impurities.

In-House Verification: Upon receipt, it is best practice to perform in-house analytical testing

to verify the identity and purity stated on the CoA. A simple ¹H NMR spectrum can quickly

confirm the structure and identify any major organic impurities.

Physicochemical Properties and Safe Handling
Understanding the compound's properties is crucial for safe handling and successful

experimental design.

Table 2: Key Physicochemical Data
Property Value Source

CAS Number 1159817-16-9 [4][7]

Molecular Formula C₆H₈BrNS [4][7]

Molecular Weight 206.1 g/mol [4]

Appearance Solid (Typical)
Inferred from related

compounds

Purity 97-99% (Typical) [7][8]

Safety, Storage, and Handling
While a specific Safety Data Sheet (SDS) for 2-Bromo-5-isopropylthiazole is not readily

available in the search results, data from structurally related bromothiazoles provide essential

guidance. These compounds are often classified with significant hazards.

Hazard Profile (Anticipated): Based on analogous compounds like 2-bromothiazole, expect

potential for acute toxicity (if swallowed, in contact with skin, or if inhaled), skin irritation, and

serious eye irritation.[9][10] Some organobromine compounds may also have long-term

health effects.
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Personal Protective Equipment (PPE): Always handle this compound inside a certified

chemical fume hood. Wear standard PPE, including a lab coat, chemical-resistant gloves

(e.g., nitrile), and safety glasses or goggles.[9][11]

Handling Precautions: Avoid creating dust. Do not breathe dust, fumes, or vapors. Wash

hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[10]

Application in Synthetic Chemistry: A Practical
Workflow
The primary utility of 2-Bromo-5-isopropylthiazole is as an electrophilic partner in cross-

coupling reactions. The following section details a representative, self-validating protocol for a

Suzuki-Miyaura coupling, a cornerstone reaction in modern drug discovery.

Diagram: Suzuki Coupling Experimental Workflow

1. Reagent Prep
- Weigh Thiazole (1 eq)

- Weigh Boronic Acid (1.2 eq)
- Weigh Pd Catalyst (0.05 eq)

- Weigh Base (2.0 eq)

2. Reaction Setup
- Add reagents to dry flask

- Purge with N₂/Ar
- Add degassed solvents

- Heat to 80-100 °C

Combine
3. In-Process Control

- Monitor by TLC/LC-MS
- Check for starting material
- Confirm product formation

Sample

Continue if incomplete

4. Quench & Extraction
- Cool to RT

- Quench with H₂O
- Extract with EtOAc
- Wash organic layer

Proceed if complete
5. Purification

- Dry organic layer (Na₂SO₄)
- Concentrate in vacuo

- Purify by column chromatography

Crude Product
6. Characterization

- Obtain ¹H NMR, ¹³C NMR
- Confirm mass by HRMS
- Assess purity by HPLC

Isolated Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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